N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C18H15N5O3S/c24-27(25,15-6-4-14(5-7-15)23-11-2-8-21-23)22-13-16-18(20-10-9-19-16)17-3-1-12-26-17/h1-12,22H,13H2
• InChI Key: QBZUYMHDGXTURW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC=C(C=C2)S(=O)(=O)NCC3=NC=CN=C3C4=CC=CO4
• Molecular Formula: C18H15N5O3S
• Molecular Weight: 381.4 g/mol

Description

N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide, commonly known as FPB-TM, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. FPB-TM is a sulfonamide-based compound that has been synthesized using various methods and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Chemical Properties

N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide derivatives are involved in the synthesis of various heterocyclic compounds, demonstrating the chemical versatility and potential for generating novel molecules with significant properties. Studies have highlighted efficient synthetic routes for creating these compounds, which could lead to new drugs or materials with unique characteristics (Farag et al., 2011), (Hashem et al., 2007).

Biological Activities

Research has extensively explored the biological activities of compounds related to this compound, including antimicrobial, anti-inflammatory, and potential antitumor effects. These activities suggest that derivatives of this compound could serve as lead compounds for the development of new therapeutic agents (Hassan, 2013), (Küçükgüzel et al., 2013).

Antiviral and Anticancer Potential

Some studies have also evaluated the antiviral and anticancer potential of compounds structurally related to this compound, indicating their usefulness in discovering new treatments for viral infections and cancer. This highlights the broad spectrum of pharmacological applications that these compounds might have, pointing to the necessity for further investigation into their mechanisms of action and potential therapeutic uses (Bouz et al., 2019).

Material Science and Corrosion Inhibition

Furthermore, derivatives of this compound have been studied for their application in material science, such as corrosion inhibition, demonstrating the compound's versatility beyond biomedical applications. This suggests potential utility in industrial applications, particularly in protecting metals against corrosion (Yadav et al., 2015).